Cas no 1805704-09-9 (Ethyl 3-(3-bromo-2-oxopropyl)-4-ethylbenzoate)

• Product Name: Ethyl 3-(3-bromo-2-oxopropyl)-4-ethylbenzoate
• CAS No: 1805704-09-9
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• CID: 4957829
• Update Time: 2025-07-19

Ethyl 3-(3-bromo-2-oxopropyl)-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromo-2-oxopropyl)-4-ethylbenzoate

• Inchi： 1S/C14H17BrO3/c1-3-10-5-6-11(14(17)18-4-2)7-12(10)8-13(16)9-15/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： DMTHGVKWGOQOHF-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C(=O)OCC)C=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(3-bromo-2-oxopropyl)-4-ethylbenzoate

Research Brief on Ethyl 3-(3-bromo-2-oxopropyl)-4-ethylbenzoate (CAS: 1805704-09-9): Recent Advances and Applications

Ethyl 3-(3-bromo-2-oxopropyl)-4-ethylbenzoate (CAS: 1805704-09-9) is a synthetic intermediate of growing interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo-ketone and ethyl benzoate functional groups, has recently emerged as a key building block in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 3-(3-bromo-2-oxopropyl)-4-ethylbenzoate as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) in cancer pathways. The researchers demonstrated that derivatives of this compound exhibited significant inhibitory activity against the p53-MDM2 interaction, a well-validated target in oncology drug discovery. The bromo-ketone moiety was found to be crucial for covalent binding to cysteine residues in the target protein.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that structural analogs of 1805704-09-9 showed promising activity against drug-resistant bacterial strains. The ethyl benzoate group was identified as essential for maintaining membrane permeability, while the reactive bromo-ketone group contributed to the irreversible inhibition of bacterial enzymes. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

Recent synthetic methodology developments have also focused on 1805704-09-9. A Nature Communications paper (2024) described a novel photocatalytic protocol for the asymmetric functionalization of Ethyl 3-(3-bromo-2-oxopropyl)-4-ethylbenzoate, enabling the efficient preparation of enantiomerically pure derivatives. This advancement significantly expands the compound's utility in medicinal chemistry, where chiral specificity is often critical for biological activity.

From a mechanistic perspective, computational studies published in the Journal of Chemical Information and Modeling (2023) have provided insights into the reactivity profile of 1805704-09-9. Molecular dynamics simulations revealed that the compound's conformational flexibility allows it to adapt to various binding pockets, while the electron-withdrawing effects of the bromo-ketone group enhance its electrophilic character for nucleophilic attack.

Looking forward, the unique structural features of Ethyl 3-(3-bromo-2-oxopropyl)-4-ethylbenzoate continue to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitor design. The compound's versatility and demonstrated biological activities position it as a valuable tool in chemical biology and drug discovery efforts.